N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine

• Molecular Formula: C18H22FNO2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]propan-1-amine
• InChI: InChI=1S/C18H22FNO2/c1-3-10-20-12-15-6-9-17(18(11-15)21-2)22-13-14-4-7-16(19)8-5-14/h4-9,11,20H,3,10,12-13H2,1-2H3
• InChI Key: HQJDHVIZUAZOLH-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC

Description

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine, also known as FP-2.6, is a chemical compound that has gained significant interest in the field of scientific research. This compound belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and has been found to have potential applications in the treatment of various psychiatric disorders.6.

Mechanism of Action

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine works by selectively inhibiting the reuptake of serotonin, which is a neurotransmitter that plays a crucial role in the regulation of mood, emotions, and behavior. By inhibiting the reuptake of serotonin, N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine increases the concentration of serotonin in the synaptic cleft, leading to enhanced neurotransmission and regulation of mood and behavior.
Biochemical and Physiological Effects:
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has been found to have several biochemical and physiological effects in animal models. The compound has been found to increase the concentration of serotonin in the prefrontal cortex and hippocampus, which are regions of the brain involved in the regulation of mood and behavior. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine is its high selectivity for serotonin reuptake inhibition, which makes it a promising candidate for further research in the field of psychiatry. However, the compound has several limitations for lab experiments. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has poor solubility in water, which can make it difficult to administer in animal models. The compound also has a short half-life, which can make it challenging to maintain a consistent concentration in the bloodstream.

Future Directions

There are several future directions for research on N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine. One potential direction is to investigate the efficacy of the compound in clinical trials for the treatment of depression and anxiety. Another direction is to explore the potential of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine as a treatment for other psychiatric disorders such as obsessive-compulsive disorder and post-traumatic stress disorder. Additionally, further research is needed to optimize the synthesis of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine to improve its solubility and half-life. Finally, the mechanism of action of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine needs to be further elucidated to better understand its potential applications in the field of psychiatry.
Conclusion:
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine is a promising compound that has shown potential applications in the treatment of various psychiatric disorders. The compound has high selectivity for serotonin reuptake inhibition and has been found to have anxiolytic and antidepressant effects in animal models. However, further research is needed to optimize the synthesis of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine, investigate its efficacy in clinical trials, and explore its potential as a treatment for other psychiatric disorders.

Synthesis Methods

The synthesis of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine involves a multistep process that starts with the reaction of 3-methoxybenzaldehyde with propylamine in the presence of acetic acid. The resulting product is then reacted with 4-fluorobenzyl chloride in the presence of sodium hydride to obtain the intermediate product. This intermediate is then reacted with sodium borohydride to yield the final product, N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine. The synthesis of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has shown potential applications in the treatment of various psychiatric disorders such as depression, anxiety, and obsessive-compulsive disorder. The compound has been found to be a potent and selective inhibitor of serotonin reuptake, which is a key neurotransmitter involved in the regulation of mood, emotions, and behavior. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine has also been found to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for further research in the field of psychiatry.